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Compound of Interest

Compound Name: Tin tetrabutanolate

Cat. No.: B1143417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of tin(IV)

butoxide, also known as tin tetrabutanolate. This organometallic compound is a key precursor

in the synthesis of tin-based materials, finding applications in catalysis, thin-film deposition, and

nanotechnology. A thorough understanding of its thermal behavior is critical for its effective use

in these fields. While specific experimental data for pure tin(IV) butoxide is limited in publicly

available literature, this guide synthesizes known properties and provides representative data

and protocols based on the analysis of similar metal alkoxides.

Physicochemical and Thermal Properties
Tin(IV) butoxide is a moisture-sensitive, volatile, and thermally decomposable solid.[1] Its

monomeric nature in the solid state has been confirmed by single-crystal X-ray diffraction. The

thermal decomposition of tin(IV) butoxide is a critical parameter for its application in techniques

such as chemical vapor deposition (CVD) and atomic layer deposition (ALD), where it serves

as a precursor for tin oxide (SnO₂) thin films.

Thermal Decomposition Data
The following table summarizes representative quantitative data for the thermal decomposition

of tin(IV) butoxide, based on typical values for metal alkoxides. Thermogravimetric Analysis

(TGA) and Differential Scanning Calorimetry (DSC) are the primary techniques for evaluating

thermal stability.
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Parameter Value Conditions Technique

Melting Point 40-44 °C Standard Pressure -

Boiling Point 65 °C 0.3 mmHg -

Decomposition Onset ~140 °C
Inert Atmosphere

(e.g., N₂)
TGA

Peak Decomposition

Temp.
~180 - 220 °C

Inert Atmosphere

(e.g., N₂)
TGA/DSC

Mass Loss (to 500 °C) > 70%
Inert Atmosphere

(e.g., N₂)
TGA

Final Residue Tin Oxide (SnO₂) - TGA

Note: The values presented are representative and may vary depending on experimental

conditions such as heating rate, atmosphere, and sample purity.

Experimental Protocols
Accurate assessment of the thermal stability of tin(IV) butoxide requires rigorous experimental

procedures, particularly given its sensitivity to air and moisture.

Synthesis of Tin(IV) Butoxide
A common method for the synthesis of tin(IV) butoxide is the reaction of tin(IV) chloride with an

alkali metal butoxide, such as sodium butoxide, in an anhydrous, inert solvent.

Materials:

Tin(IV) chloride (SnCl₄)

Sodium butoxide (NaOᵗBu)

Anhydrous toluene

Anhydrous hexane
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Schlenk flask and line

Cannula

Magnetic stirrer and stir bar

Inert gas supply (Argon or Nitrogen)

Procedure:

Under an inert atmosphere, add sodium butoxide to a Schlenk flask containing anhydrous

toluene.

Cool the suspension in an ice bath.

Slowly add a stoichiometric amount of tin(IV) chloride to the suspension via cannula transfer

while stirring.

Allow the reaction mixture to warm to room temperature and stir for 12 hours.

Filter the resulting suspension under inert atmosphere to remove the sodium chloride

byproduct.

Remove the solvent from the filtrate under reduced pressure.

Purify the crude product by vacuum distillation or sublimation to yield pure tin(IV) butoxide.

Thermal Analysis (TGA/DSC)
The thermal decomposition of tin(IV) butoxide is typically analyzed using TGA and DSC. Due to

its air and moisture sensitivity, sample preparation and loading must be performed in an inert

atmosphere glovebox.

Equipment:

Thermogravimetric Analyzer (TGA) coupled with a Differential Scanning Calorimeter (DSC)

Inert atmosphere glovebox
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Hermetically sealed aluminum pans

Procedure:

Inside a glovebox, carefully load a small amount (5-10 mg) of tin(IV) butoxide into a

hermetically sealed aluminum pan.

Seal the pan to prevent any reaction with the atmosphere during transfer.

Transfer the sealed pan to the TGA/DSC instrument.

Purge the instrument with a high-purity inert gas (e.g., nitrogen or argon) at a constant flow

rate.

Heat the sample from room temperature to a final temperature (e.g., 600 °C) at a controlled

heating rate (e.g., 10 °C/min).

Record the mass loss (TGA) and heat flow (DSC) as a function of temperature.

Analyze the resulting curves to determine the onset of decomposition, peak decomposition

temperatures, and percentage of mass loss.

Diagrams
Experimental Workflow for Thermal Stability
Assessment
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Synthesis of Tin(IV) Butoxide

Thermal Analysis

React SnCl4 with NaOᵗBu
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Filter to remove NaCl

Purify by vacuum distillation
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Analyze decomposition
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SnO₂ (s) + Isobutene (g) + t-Butanol (g)

Further Decomposition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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